Cas no 41702-60-7 (1,7-octadien-3-one, 2-methyl-6-methylene-)

• Product Name: 1,7-octadien-3-one, 2-methyl-6-methylene-
• CAS No: 41702-60-7
• Molecular Formula: C₁₀H₁₄O
• Molecular Weight: 150.21756
• CID: 2049432
• PubChem ID: 93231

1,7-octadien-3-one, 2-methyl-6-methylene- Properties

Names and Identifiers

• 1,7-octadien-3-one, 2-methyl-6-methylene-
• 2-methyl-6-methylen-1,7-octadien-3-one
• 2-methyl-6-methylene-octa-1,7-dien-3-one
• 2-Methyl-6-methylene-1,7-octadien-3-one
• starbld0030106
• 2,6-Dimethyleneoct-7-en-3-one
• 41702-60-7
• 2-Methyl-6-methylen-octa-1,7-dien-3-one
• 2-methyl-6-methyleneocta-1,7-dien-3-one
• EN300-6489236
• DTXSID90961914
• YZWOKWMEQQCMRN-UHFFFAOYSA-N
• 2-Methyl-6-methylene-1,7-octadien-3-one #
• 2-Methyl-6-methylidene-1,7-octadien-3-one
• 2-methyl-6-methylideneocta-1,7-dien-3-one
• RBA70260
• 1,7-Octadien-3-one, 2-methyl-6-methylene-
• 828-466-8
• DTXCID701389729

• InChIKey： YZWOKWMEQQCMRN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O/c1-5-9(4)6-7-10(11)8(2)3/h5H,1-2,4,6-7H2,3H3
• SMILES： CC(=C)C(=O)CCC(=C)C=C

Computed Properties

• Exact Mass: 150.104465066g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 150.104465066g/mol
• Heavy Atom Count: 11
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-branched alpha,beta-unsaturated ketones